N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide

• IUPAC Name: N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide
• InChI: InChI=1S/C18H13N5O2/c24-17(16-11-14-15(25-16)3-1-8-19-14)22-12-4-6-13(7-5-12)23-18-20-9-2-10-21-18/h1-11H,(H,22,24)(H,20,21,23)
• InChI Key: WQTZRCAKSNRJEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(O2)C(=O)NC3=CC=C(C=C3)NC4=NC=CC=N4)N=C1
• Molecular Formula: C18H13N5O2
• Molecular Weight: 331.3 g/mol

Description

N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide, also known as FP2.6, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit potent anti-cancer activity, making it a promising candidate for cancer treatment.6.

Mechanism of Action

The exact mechanism of action of N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide is not fully understood. However, it has been proposed that the compound inhibits the activity of the protein kinase CK2, which is involved in various cellular processes, including cell proliferation, apoptosis, and DNA repair. By inhibiting CK2, N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide may disrupt these processes, leading to the inhibition of cancer cell growth and the induction of apoptosis.
Biochemical and Physiological Effects:
N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer activity, the compound has been found to inhibit the activity of other protein kinases, including JAK2 and FLT3. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the expression of adhesion molecules, such as ICAM-1 and VCAM-1. These effects suggest that N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide is its potent anti-cancer activity. The compound has been found to be effective against a wide range of cancer cell lines, making it a promising candidate for cancer treatment. In addition, the synthesis method for N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide has been optimized for high yields and purity, making it suitable for large-scale production. However, there are also some limitations to using N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide in lab experiments. For example, the compound has been found to have low solubility in aqueous solutions, which may limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide. One area of interest is the development of more potent and selective inhibitors of CK2. Another area of research is the identification of biomarkers that can be used to predict the response of cancer cells to N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide treatment. In addition, there is a need for further studies to determine the optimal dosage and administration schedule for N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide in cancer treatment. Finally, the potential use of N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide in combination with other anti-cancer agents should be explored.

Synthesis Methods

The synthesis of N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide involves the reaction of 2-aminopyrimidine with 2-bromo-5-fluoropyridine, followed by the coupling of the resulting intermediate with 4-aminophenol. The final product is obtained by the reaction of the intermediate with furoic acid chloride. The synthesis method has been optimized for high yields and purity, making it suitable for large-scale production.

Scientific Research Applications

N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide has been extensively studied for its anti-cancer activity. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, prostate, and colon cancer cells. The compound has also been shown to induce apoptosis, inhibit angiogenesis, and suppress tumor metastasis. In addition to its anti-cancer activity, N-[4-(pyrimidin-2-ylamino)phenyl]furo[3,2-b]pyridine-2-carboxamide has also been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and psoriasis.